Cas no 97404-07-4 (Glycine,N-(1-oxo-9-octadecen-1-yl)-)

• Product name: Glycine,N-(1-oxo-9-octadecen-1-yl)-
• CAS No: 97404-07-4
• MF: C₂₀H₃₇NO₃
• MW: 339.512686491013
• CID: 808947
• PubChem ID: 6366615

Glycine,N-(1-oxo-9-octadecen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Glycine,N-(1-oxo-9-octadecen-1-yl)-
• N-(1-oxo-9-octadecenyl)glycine
• EINECS 306-770-7
• SCHEMBL261603
• SCHEMBL18091138
• 97404-07-4

• Inchi： InChI=1S/C20H37NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19(22)21-18-20(23)24/h9-10H,2-8,11-18H2,1H3,(H,21,22)(H,23,24)/b10-9+
• InChI Key： HPFXACZRFJDURI-MDZDMXLPSA-N
• SMILES： CCCCCCCCC=CCCCCCCCC(=O)NCC(=O)O

Computed Properties

• Exact Mass: 339.277344
• Monoisotopic Mass: 339.277344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 17
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 66.4

Experimental Properties

• Density: 0.962
• Boiling Point: 525.6°Cat760mmHg
• Flash Point: 271.7°C
• Refractive Index: 1.478

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives